Cas no 77074-42-1 (6a-Methyl Prednisolone 17-Hemisuccinate)

• Product Name: 6a-Methyl Prednisolone 17-Hemisuccinate
• CAS No: 77074-42-1
• MF: C₂₆H₃₄O₈
• MW: 474.543368816376
• CID: 573731
• PubChem ID: 63017
• Update Time: 2025-09-27

6a-Methyl Prednisolone 17-Hemisuccinate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,17-(3-carboxy-1-oxopropoxy)-11,21-dihydroxy-6-methyl-, (6a,11b)- (9CI)
• 4-[[(6S,8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]oxy]-4-oxobutanoic acid
• 6α-Methyl Prednisolo
• 6α-Methyl Prednisolone 17-Hemisuccinate
• 17,21-Dihydroxy-6
• 6alpha-Methylprednisone 21-Acetate
• A-Methyl Prednisone 21-Acetate
• A-methylpregna-1,4-diene-3,11,20-trione 21-Acetate
• METHYLPREDNISOLONE HYDROGEN SUCCINATE IMPURITY B [EP IMPURITY]
• B8V07359RT
• Pregna-1,4-diene-3,20-dione, 17-(3-carboxy-1-oxopropoxy)-11,21-dihydroxy-6-methyl-, (6alpha,11beta)-
• Methylprednisolone 17-hemisuccinate
• Q27274515
• PREGNA-1,4-DIENE-3,20-DIONE, 17-(3-CARBOXY-1-OXOPROPOXY)-11,21-DIHYDROXY-6-METHYL-, (6.ALPHA.,11.BETA.)-)
• 77074-42-1
• UNII-B8V07359RT
• 4-[(11,21-Dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-17-yl)oxy]-4-oxobutanoic acid
• SCHEMBL770500
• 6alpha-Methyl Prednisolone 17-Hemisuccinate
• DTXSID30998345
• W-106998
• PREGNA-1,4-DIENE-3,20-DIONE, 17-(3-CARBOXY-1-OXOPROPOXY)-11,21-DIHYDROXY-6-METHYL-, (6ALPHA,11BETA)-)
• METHYLPREDNISOLONE HYDROGEN SUCCINATE IMPURITY B (EP IMPURITY)
• (6a,11ss)-17-(3-Carboxy-1-oxopropoxy)-11,21-dihydroxy-6-methylpregna- 1,4-diene-3,20-dione;
• DB-228985
• 6a-Methyl Prednisolone 17-Hemisuccinate

• Inchi： 1S/C26H34O8/c1-14-10-16-17-7-9-26(20(30)13-27,34-22(33)5-4-21(31)32)25(17,3)12-19(29)23(16)24(2)8-6-15(28)11-18(14)24/h6,8,11,14,16-17,19,23,27,29H,4-5,7,9-10,12-13H2,1-3H3,(H,31,32)/t14-,16-,17-,19-,23+,24-,25-,26-/m0/s1
• InChI Key： VDJNUHGXSJAWMH-XYMSELFBSA-N
• SMILES： O(C(CCC(=O)O)=O)[C@]1(C(CO)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 474.22500
• Monoisotopic Mass: 474.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.20000
• LogP: 2.21930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on 6a-Methyl Prednisolone 17-Hemisuccinate

Recent Advances in the Study of 6a-Methyl Prednisolone 17-Hemisuccinate (CAS: 77074-42-1)

6a-Methyl Prednisolone 17-Hemisuccinate (CAS: 77074-42-1) is a synthetic glucocorticoid derivative with significant anti-inflammatory and immunosuppressive properties. Recent studies have focused on its pharmacokinetics, therapeutic efficacy, and novel applications in various medical conditions. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in the field of chemical biology and medicine.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of 6a-Methyl Prednisolone 17-Hemisuccinate to enhance its bioavailability and reduce side effects. The research team utilized molecular docking and in vitro assays to identify key interactions with glucocorticoid receptors, leading to optimized formulations with improved therapeutic indices. These findings are pivotal for developing next-generation glucocorticoid therapies.

In another groundbreaking study, researchers investigated the compound's role in managing acute respiratory distress syndrome (ARDS). The results, published in European Journal of Pharmacology, demonstrated that 6a-Methyl Prednisolone 17-Hemisuccinate significantly reduced lung inflammation and fibrosis in preclinical models. The study highlighted its potential as a targeted therapy for ARDS, particularly in post-COVID-19 complications.

Recent advancements in drug delivery systems have also incorporated 6a-Methyl Prednisolone 17-Hemisuccinate. A 2024 paper in Advanced Drug Delivery Reviews detailed the development of nanoparticle-based carriers for sustained release of the compound, enhancing its efficacy in chronic inflammatory diseases like rheumatoid arthritis. This innovation addresses the challenge of frequent dosing and systemic toxicity associated with traditional glucocorticoid treatments.

Furthermore, the compound's metabolic pathways have been elucidated in a 2023 Drug Metabolism and Disposition study. Using LC-MS/MS techniques, researchers identified major metabolites and their clearance rates, providing critical data for personalized dosing regimens. This research underscores the importance of understanding pharmacokinetics to minimize adverse effects while maximizing therapeutic outcomes.

In conclusion, 6a-Methyl Prednisolone 17-Hemisuccinate (CAS: 77074-42-1) continues to be a focal point in glucocorticoid research, with recent studies paving the way for improved formulations and expanded clinical applications. Future research should focus on long-term safety profiles and comparative efficacy studies to solidify its position in modern therapeutics.